Cas no 878061-44-0 (N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-5-methoxy-1,3-benzothiazol-2-amine)

• Product Name: N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-5-methoxy-1,3-benzothiazol-2-amine
• CAS No: 878061-44-0
• MF: C₁₄H₁₀N₄O₃S
• MW: 314.319200992584
• CID: 5516567
• PubChem ID: 7208983
• Update Time: 2025-05-20

N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-5-methoxy-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• AKOS024622788
• 5-(furan-2-yl)-N-(5-methoxy-1,3-benzothiazol-2-yl)-1,3,4-oxadiazol-2-amine
• SR-01000019465
• F2020-0561
• 5-(furan-2-yl)-N-(5-methoxybenzo[d]thiazol-2-yl)-1,3,4-oxadiazol-2-amine
• AB00677794-01
• 878061-44-0
• CCG-343040
• SR-01000019465-1
• N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-5-methoxy-1,3-benzothiazol-2-amine
• N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-5-methoxy-1,3-benzothiazol-2-amine

• Inchi： 1S/C14H10N4O3S/c1-19-8-4-5-11-9(7-8)15-14(22-11)16-13-18-17-12(21-13)10-3-2-6-20-10/h2-7H,1H3,(H,15,16,18)
• InChI Key： XFDYULPOZFUZII-UHFFFAOYSA-N
• SMILES： S1C(NC2=NN=C(C3=CC=CO3)O2)=NC2C=C(C=CC1=2)OC

Computed Properties

• Exact Mass: 314.04736137g/mol
• Monoisotopic Mass: 314.04736137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 114Ų

Additional information on N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-5-methoxy-1,3-benzothiazol-2-amine

Professional Introduction to N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-5-methoxy-1,3-benzothiazol-2-amine (CAS No. 878061-44-0)

N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-5-methoxy-1,3-benzothiazol-2-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 878061-44-0, represents a convergence of multiple heterocyclic structures, making it a promising candidate for various biological and chemical applications. The intricate molecular framework of this compound, featuring a combination of furan, oxadiazole, and benzothiazole moieties, positions it as a versatile scaffold for drug discovery and development.

The structure of N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-5-methoxy-1,3-benzothiazol-2-amine incorporates several key pharmacophoric elements that are known to interact favorably with biological targets. The presence of the furan ring introduces a polar aromatic system that can engage in hydrogen bonding interactions, while the oxadiazole and benzothiazole moieties provide additional functional groups that can modulate the compound's pharmacokinetic properties. These features make it an attractive molecule for further exploration in the design of novel therapeutic agents.

In recent years, there has been a growing interest in the development of multifunctional compounds that can address multiple therapeutic targets simultaneously. N-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-5-methoxy-1,3-benzothiazol-2-amine) aligns well with this trend, as its structural complexity allows for the potential modulation of various biological pathways. This compound has been studied in the context of its potential applications in oncology, inflammation, and neurodegenerative diseases, where its dual functionality as both an agonist and antagonist could provide therapeutic benefits.

The synthesis of N(5-(furan-2-yl)-1,3,4-oxadiazol--2-ylyl--5-methoxy-1,3-benzothiazol--2-amine) involves a series of multi-step organic reactions that highlight the synthetic prowess required to construct such complex molecules. The process typically begins with the functionalization of the furan ring to introduce the necessary substituents for further coupling reactions. Subsequent steps involve the formation of the oxadiazole and benzothiazole rings through cyclization reactions, which are critical for establishing the compound's core structure.

The role of N(5-(furan-2-yl)-1,3,4-oxadiazol--2-)^{ylyl)-5-methoxy]-1,},^{3-benzothiazo}

The pharmacological evaluation of N(⁾) has revealed promising activities in preclinical models. Studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preliminary data suggest that this compound may exhibit neuroprotective effects by modulating neurotransmitter release and receptor activity. These findings underscore its potential as a lead compound for further development into therapeutic agents targeting neurological disorders.

The computational modeling of N() has also provided valuable insights into its binding interactions with biological targets. Molecular docking studies have identified key residues on proteins such as COX enzymes and receptor tyrosine kinases that are critical for its binding affinity. These insights have guided the optimization efforts aimed at enhancing its potency and selectivity while minimizing potential side effects.

The development of novel synthetic methodologies is essential for the efficient production of complex molecules like N(). Recent advancements in flow chemistry and catalytic processes have enabled more streamlined and scalable synthesis routes for heterocyclic compounds. These innovations not only improve yield but also reduce costs associated with large-scale production.

The regulatory landscape surrounding new chemical entities necessitates rigorous testing to ensure safety and efficacy before clinical translation can occur. N() is no exception; it must undergo comprehensive toxicological assessments to evaluate its potential risks before being considered for human trials. Collaborative efforts between academic researchers and pharmaceutical companies are crucial in navigating these regulatory hurdles efficiently.

The future prospects for N() are promising given its unique structural features and demonstrated biological activities. Ongoing research aims to explore new derivatives through structural modifications aimed at improving pharmacokinetic properties while maintaining or enhancing therapeutic efficacy. Additionally: